Cas no 1803592-16-6 (1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride)

• Product Name: 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride
• CAS No: 1803592-16-6
• CID: 4616878
• PubChem ID: 86811565
• Update Time: 2025-08-03

1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride

Introduction to 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride (CAS No. 1803592-16-6)

1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride (CAS No. 1803592-16-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of sulfonamide derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a 4-bromobenzenesulfonyl group and a piperidine ring, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The sulfonyl group in 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride is a key pharmacophore that interacts with biological targets in various ways. Sulfonamides are widely recognized for their ability to modulate enzyme activity and receptor binding, making them effective in treating a range of diseases, including infections, inflammation, and metabolic disorders. The piperidine ring, on the other hand, enhances the solubility and bioavailability of the compound, which is crucial for its pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that modifications at the 4-bromobenzenesulfonyl moiety can significantly alter the binding affinity and selectivity of the compound towards specific biological targets. This flexibility has led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

In particular, 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride has shown promise in preclinical studies as a potential inhibitor of certain kinases and enzymes implicated in cancer progression. The bromine substituent at the para position of the benzene ring enhances electrophilicity, allowing for further functionalization and derivatization. This property makes it an attractive candidate for structure-based drug design approaches.

The hydrochloride salt form of this compound improves its stability and crystallinity, which are essential factors for formulation development. Pharmaceutical companies often prefer using salt forms to enhance solubility and shelf life, ensuring that the drug remains effective throughout its shelf life. The hydrochloride component also contributes to the compound's overall bioavailability by facilitating its absorption in biological systems.

One of the most exciting aspects of 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride is its potential in targeting protein-protein interactions (PPIs). PPIs are critical mediators in many cellular processes, and inhibiting or modulating these interactions can lead to therapeutic benefits. The sulfonamide moiety is particularly effective at disrupting PPIs due to its ability to mimic natural substrates or bind to specific residues within protein interfaces.

Current research is focused on optimizing synthetic routes to produce 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride with higher yields and purity. Advances in synthetic methodologies have enabled chemists to introduce additional functional groups or modify existing ones with greater precision. This has opened up new avenues for developing derivatives with enhanced pharmacological properties.

The compound's structural complexity also makes it a valuable tool for computational chemistry studies. Molecular modeling techniques can be employed to predict how 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride interacts with biological targets at the atomic level. These insights can guide experimental efforts and accelerate the discovery process.

In conclusion, 1-(4-bromobenzenesulfonyl)piperidin-3-amine hydrochloride represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in future drug development efforts.